![molecular formula C20H22FNO2 B5669865 2-(5-fluoro-2-methylphenyl)-N-(2,3,4,5-tetrahydro-1-benzoxepin-4-ylmethyl)acetamide](/img/structure/B5669865.png)
2-(5-fluoro-2-methylphenyl)-N-(2,3,4,5-tetrahydro-1-benzoxepin-4-ylmethyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
This section is intended to provide a foundational understanding of the compound , focusing on its relevance and the context within which it is studied. However, specific literature directly addressing 2-(5-fluoro-2-methylphenyl)-N-(2,3,4,5-tetrahydro-1-benzoxepin-4-ylmethyl)acetamide appears limited, indicating a potential area for future research exploration.
Synthesis Analysis
The synthesis of complex organic compounds often involves multi-step reactions that yield products with specific pharmacological activities. For instance, the synthesis of derivatives involving fluoro-phenyl and acetamide groups has been documented, where different substituents are introduced to achieve desired biological activities. These processes are meticulously designed to incorporate various functional groups, resulting in compounds with potential anti-inflammatory and receptor-binding properties (Sunder, Maleraju, 2013).
Molecular Structure Analysis
The molecular structure analysis of similar compounds involves detailed studies using techniques like NMR, IR, and Mass Spectra, which help in confirming the chemical structure of synthesized compounds. These analytical techniques are crucial for understanding the molecular framework and functional groups present, which are indicative of the compound's reactivity and potential biological interactions.
Chemical Reactions and Properties
Chemical reactions involving acetamide derivatives often explore the reactivity of these compounds under various conditions. For example, the interaction with methyl(organyl)dichlorosilanes leading to heterocyclic compounds provides insights into the reactivity of N-(2-hydroxyphenyl)acetamide derivatives, showcasing the formation of silaheterocyclic compounds and their subsequent hydrolysis (Lazareva et al., 2017).
properties
IUPAC Name |
2-(5-fluoro-2-methylphenyl)-N-(2,3,4,5-tetrahydro-1-benzoxepin-4-ylmethyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H22FNO2/c1-14-6-7-18(21)11-17(14)12-20(23)22-13-15-8-9-24-19-5-3-2-4-16(19)10-15/h2-7,11,15H,8-10,12-13H2,1H3,(H,22,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GWAFDFQCVUNGTK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)F)CC(=O)NCC2CCOC3=CC=CC=C3C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H22FNO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
327.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.